4-ethoxy-2,5-dimethyl-N-(naphthalen-1-yl)benzene-1-sulfonamide

• IUPAC Name: 4-ethoxy-2,5-dimethyl-N-naphthalen-1-ylbenzenesulfonamide
• InChI: InChI=1S/C20H21NO3S/c1-4-24-19-12-15(3)20(13-14(19)2)25(22,23)21-18-11-7-9-16-8-5-6-10-17(16)18/h5-13,21H,4H2,1-3H3
• InChI Key: CHGRCHDSIGNPIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C)S(=O)(=O)NC2=CC=CC3=CC=CC=C32)C
• Molecular Formula: C20H21NO3S
• Molecular Weight: 355.5 g/mol

Description

4-ethoxy-2,5-dimethyl-N-(naphthalen-1-yl)benzene-1-sulfonamide is a sulfonamide compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects and has shown promise in a range of research areas.

Mechanism of Action

The mechanism of action of 4-ethoxy-2,5-dimethyl-N-(naphthalen-1-yl)benzene-1-sulfonamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound may also have other mechanisms of action that have yet to be fully elucidated.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. This compound has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethoxy-2,5-dimethyl-N-(naphthalen-1-yl)benzene-1-sulfonamide in lab experiments is that it has been shown to be effective in inhibiting the growth of cancer cells. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties, which may make it useful in a variety of research areas. One limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to design experiments that effectively test its efficacy.

Future Directions

There are a number of future directions that could be pursued in the study of 4-ethoxy-2,5-dimethyl-N-(naphthalen-1-yl)benzene-1-sulfonamide. One potential direction is to further investigate the compound's mechanism of action in order to better understand how it inhibits the growth of cancer cells. Another potential direction is to explore the use of this compound in combination with other drugs or therapies in order to enhance its efficacy. Additionally, further research could be conducted to explore the potential applications of this compound in other areas of scientific research.

Synthesis Methods

The synthesis of 4-ethoxy-2,5-dimethyl-N-(naphthalen-1-yl)benzene-1-sulfonamide involves a multi-step process that begins with the reaction of 2,5-dimethylbenzenesulfonyl chloride with naphthalene-1-amine to form 2,5-dimethyl-N-(naphthalen-1-yl)benzenesulfonamide. This compound is then reacted with sodium ethoxide to form this compound.

Scientific Research Applications

4-ethoxy-2,5-dimethyl-N-(naphthalen-1-yl)benzene-1-sulfonamide has been studied for its potential applications in a variety of scientific research areas. One area of research where this compound has shown promise is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has the ability to inhibit the growth of cancer cells and may be effective in the treatment of certain types of cancer.